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The proper disposal of laboratory chemicals is a critical component of ensuring the safety of

personnel, protecting the environment, and maintaining regulatory compliance. For

researchers, scientists, and professionals in drug development, a clear and systematic

approach to chemical waste management is essential. This guide provides a step-by-step

framework for the safe disposal of laboratory chemicals, with a focus on the procedural steps to

be taken when the identity of a substance, here referred to as "ZBH," is not immediately clear

from its acronym.

The cornerstone of safe chemical handling and disposal is the Safety Data Sheet (SDS). Every

hazardous chemical is required to have an SDS provided by the manufacturer or distributor.

This document contains critical information regarding the chemical's properties, hazards, and,

most importantly, safe handling and disposal procedures.

Step 1: Identify the Chemical
The first and most crucial step is to positively identify the chemical. "ZBH" is the stock ticker for

Zimmer Biomet Holdings and is not a recognized chemical name. It is likely an internal

laboratory or project-specific identifier.

Action: Cross-reference the "ZBH" identifier with your laboratory's chemical inventory,

experimental records, or labeling system to determine the actual chemical name or its

components.
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Step 2: Locate the Safety Data Sheet (SDS)
Once the chemical is identified, the next step is to obtain its SDS.

Action: Access your institution's chemical safety database or the manufacturer's website to

download the SDS. Ensure the SDS is the most current version.

Step 3: Review the SDS for Disposal Information
The SDS is divided into 16 sections. Section 13, "Disposal Considerations," provides specific

guidance on proper disposal methods.

Action: Carefully read Section 13 of the SDS. This section will outline appropriate disposal

methods and any specific regulatory requirements. It may also indicate if the chemical can

be neutralized or if it requires specialized waste collection.

Step 4: Consult Institutional and Regulatory
Guidelines
Your institution's Environmental Health and Safety (EHS) department provides specific

protocols for waste management that are compliant with local, state, and federal regulations.

Action: Contact your EHS department to understand the specific procedures for the chemical

you are disposing of. They will provide information on waste container types, labeling

requirements, and pickup schedules.

General Chemical Waste Disposal Procedures
The following table summarizes the general procedures for segregating and preparing

chemical waste for disposal. This is a template that should be adapted based on the specific

information found in the chemical's SDS and your institution's guidelines.
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Waste
Category

Container Type
Labeling
Requirements

Storage
Location

Disposal
Method

Halogenated

Solvents

Glass or

polyethylene,

with a vented

cap

"Halogenated

Solvent Waste,"

list of contents,

hazard

pictograms

Designated

satellite

accumulation

area

EHS pickup for

incineration

Non-

Halogenated

Solvents

Glass or

polyethylene,

with a vented

cap

"Non-

Halogenated

Solvent Waste,"

list of contents,

hazard

pictograms

Designated

satellite

accumulation

area

EHS pickup for

fuel blending or

incineration

Corrosive Waste

(Acids)

Polyethylene,

with a vented

cap

"Corrosive Waste

- Acid," list of

contents, hazard

pictograms

Designated

satellite

accumulation

area, segregated

from bases

EHS pickup for

neutralization

Corrosive Waste

(Bases)

Polyethylene,

with a vented

cap

"Corrosive Waste

- Base," list of

contents, hazard

pictograms

Designated

satellite

accumulation

area, segregated

from acids

EHS pickup for

neutralization

Heavy Metal

Waste
Polyethylene

"Hazardous

Waste - Heavy

Metals," list of

contents, hazard

pictograms

Designated

satellite

accumulation

area

EHS pickup for

stabilization and

landfill

Solid Chemical

Waste

Labeled, sealed

container (e.g.,

wide-mouth jar)

"Solid Hazardous

Waste," list of

contents, hazard

pictograms

Designated

satellite

accumulation

area

EHS pickup for

incineration or

landfill
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Logical Workflow for Chemical Disposal
The following diagram illustrates the decision-making process for the proper disposal of a

laboratory chemical.
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Start: Need to Dispose of Chemical 'ZBH'

Identify the Chemical Name of 'ZBH'

Locate the Safety Data Sheet (SDS)

Review Section 13: Disposal Considerations in SDS

Consult Institutional EHS Guidelines Is Disposal Information Clear in SDS?

Segregate Waste According to SDS and EHS Protocols

Label Waste Container Correctly

Store in Designated Satellite Accumulation Area

Arrange for EHS Waste Pickup

End: Chemical Properly Disposed

Yes

Contact EHS for Clarification

No

Click to download full resolution via product page

Chemical Disposal Decision Workflow
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By following these systematic procedures, laboratory professionals can ensure that chemical

waste is managed in a manner that is safe, compliant, and environmentally responsible. Always

prioritize safety and when in doubt, consult your institution's Environmental Health and Safety

department.

To cite this document: BenchChem. [Navigating the Safe Disposal of Laboratory Chemicals:
A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193767#zbh-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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